Cas no 2305184-90-9 (rac-(3'R,4R)-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine)

• Product Name: rac-(3'R,4R)-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine
• CAS No: 2305184-90-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6599719
• PubChem ID: 94419577
• Update Time: 2025-10-28

rac-(3'R,4R)-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6748377
• 2305184-90-9
• SCHEMBL19041438
• rac-(3'R,4R)-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine

• Inchi： 1S/C11H13NO/c12-10-7-11(10)5-6-13-9-4-2-1-3-8(9)11/h1-4,10H,5-7,12H2/t10-,11+/m1/s1
• InChI Key： GLGVXWNTQUCBPH-MNOVXSKESA-N
• SMILES： O1C2C=CC=CC=2[C@]2(CC1)C[C@H]2N

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on rac-(3'R,4R)-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine

Introduction to rac-(3'R,4R)-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine (CAS No. 2305184-90-9)

Rac-(3'R,4R-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2305184-90-9, represents a unique spirocyclic structure that integrates a benzopyran moiety with a cyclopropane ring, creating a molecular framework with distinct stereochemical properties. The presence of the amine group at the 3'-position further enhances its potential as a building block for the development of novel therapeutic agents.

The significance of rac-(3'R,4R-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine) lies in its structural complexity and the potential biological activities it may exhibit. Spirocyclic compounds are known for their rigid molecular architecture, which can be leveraged to achieve high binding affinity and selectivity in drug design. The benzopyran scaffold is particularly relevant in medicinal chemistry due to its presence in numerous bioactive natural products and pharmacologically significant molecules. Recent studies have highlighted the importance of spirocyclic structures in modulating enzyme activity and receptor interactions, making this compound a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, the synthesis and characterization of rac-(3'R,4R-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine) have been influenced by advancements in synthetic methodologies and computational chemistry. The spirocyclic core presents synthetic challenges due to its strained cyclopropane ring and the need to maintain precise stereochemistry. However, recent innovations in transition metal-catalyzed reactions and asymmetric synthesis have made it feasible to construct such complex molecules with high enantioselectivity. These developments have opened new avenues for exploring the pharmacological potential of this class of compounds.

The amine functional group at the 3'-position is particularly noteworthy as it provides a site for further chemical modification. This feature allows for the introduction of various substituents that can tailor the biological properties of the molecule. For instance, modifications at this position can influence solubility, metabolic stability, and binding interactions with biological targets. Current research is focused on exploring derivatives of rac-(3'R,4R-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine) that exhibit enhanced efficacy or reduced toxicity in preclinical models. Such studies are crucial for understanding the compound's potential as a lead molecule in drug discovery programs.

The benzopyran moiety is another key feature that contributes to the unique properties of rac-(3'R,4R-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine). Benzopyrans are known to possess various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The spirocyclic connection between the benzopyran ring and the cyclopropane unit introduces additional conformational constraints that can influence how the molecule interacts with biological targets. This structural motif has been explored in several recent studies aimed at identifying novel therapeutic agents with improved pharmacokinetic profiles.

In conclusion, rac-(3'R,4R-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic framework combined with functional groups that offer opportunities for chemical diversification makes it an attractive candidate for further exploration. As synthetic chemistry continues to evolve and our understanding of molecular interactions deepens, compounds like this are likely to play a crucial role in the development of next-generation therapeutics.